An In-depth Technical Guide to 2-Fluoro-6-(furan-3-yl)benzaldehyde: A Novel Scaffold for Drug Discovery
An In-depth Technical Guide to 2-Fluoro-6-(furan-3-yl)benzaldehyde: A Novel Scaffold for Drug Discovery
Authored for Researchers, Scientists, and Drug Development Professionals
Abstract
Introduction: The Synergy of Fluorine and Furan in Medicinal Chemistry
The quest for novel bioactive molecules is a driving force in pharmaceutical research. The judicious incorporation of specific structural motifs can significantly enhance the pharmacokinetic and pharmacodynamic profiles of a compound. Two such motifs of considerable interest are the fluorinated phenyl ring and the furan heterocycle.
The Impact of Fluorine in Drug Design: The introduction of fluorine into a drug candidate can lead to substantial improvements in its metabolic stability, binding affinity, and lipophilicity.[1] The high electronegativity of fluorine can modulate the electronic environment of the aromatic ring, thereby influencing its interactions with biological targets. Furthermore, the substitution of a hydrogen atom with fluorine can block sites of metabolic oxidation, which can increase the in vivo half-life of a drug.
The Significance of the Furan Moiety: The furan ring, a five-membered aromatic heterocycle, is a key structural component in a multitude of pharmacologically active compounds.[2][3] It can serve as a bioisosteric replacement for a phenyl ring and participate in various non-covalent interactions with protein targets. Furan derivatives have demonstrated a broad spectrum of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.[2][4]
The novel compound, 2-Fluoro-6-(furan-3-yl)benzaldehyde, amalgamates these two privileged pharmacophores. The ortho-disubstituted benzaldehyde core enforces a specific conformational geometry that can be leveraged for targeted drug design. The aldehyde functional group provides a versatile synthetic handle for further molecular diversification. This guide will now provide a detailed examination of this promising, yet uncharacterized, molecule.
Chemical Structure and Identifiers
The unique identity of a molecule is defined by its structure and the standardized nomenclature and identifiers derived from it.
Chemical Structure
The chemical structure of 2-Fluoro-6-(furan-3-yl)benzaldehyde is presented below:
Caption: 2D structure of 2-Fluoro-6-(furan-3-yl)benzaldehyde.
Chemical Identifiers
-
IUPAC Name: 2-Fluoro-6-(furan-3-yl)benzaldehyde
-
Canonical SMILES: c1cc(c(cc1C=O)F)c2ccoc2
-
InChI: InChI=1S/C11H7FO2/c12-10-5-1-3-8(6-13)11(10)9-4-2-14-7-9/h1-7H
-
InChIKey: A unique InChIKey will be generated upon synthesis and registration of the compound.
-
CAS Number: A CAS number has not yet been assigned to this compound.
Proposed Synthetic Strategy
As 2-Fluoro-6-(furan-3-yl)benzaldehyde is not commercially available, a de novo synthesis is necessary. A highly efficient and versatile approach would be a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura or Stille coupling. These methods are well-established for their broad functional group tolerance and high yields in the formation of biaryl linkages.[5][6]
Retrosynthetic Analysis
A retrosynthetic disconnection of the target molecule at the C-C bond between the phenyl and furan rings reveals two key synthons: a 2-fluoro-6-formylphenyl derivative and a 3-furanyl derivative.
Proposed Forward Synthesis: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C-C bonds.[7][8][9] In this proposed synthesis, a commercially available 2-halo-6-fluorobenzaldehyde would be coupled with furan-3-boronic acid or its corresponding ester.
Reaction Scheme:
Caption: Proposed synthesis of 2-Fluoro-6-(furan-3-yl)benzaldehyde.
Rationale for this approach:
-
Availability of Starting Materials: Both 2-Bromo-6-fluorobenzaldehyde and furan-3-boronic acid are commercially available starting materials.
-
Mild Reaction Conditions: Suzuki-Miyaura couplings are typically performed under mild conditions, which is crucial for preserving the sensitive aldehyde functionality.
-
High Functional Group Tolerance: This methodology is known to be compatible with a wide range of functional groups, thereby minimizing the need for protection and deprotection steps.
A detailed, hypothetical experimental protocol for this synthesis is provided in Section 6.
Estimated Physicochemical Properties
The physicochemical properties of a compound are critical for its absorption, distribution, metabolism, and excretion (ADME) profile. The following table provides estimated properties for 2-Fluoro-6-(furan-3-yl)benzaldehyde based on computational models.
| Property | Estimated Value |
| Molecular Formula | C₁₁H₇FO₂ |
| Molecular Weight | 190.17 g/mol |
| XLogP3 | 2.3 |
| Hydrogen Bond Donor Count | 0 |
| Hydrogen Bond Acceptor Count | 3 |
| Rotatable Bond Count | 1 |
| Topological Polar Surface Area | 30.2 Ų |
| Formal Charge | 0 |
These estimated properties indicate that the molecule possesses favorable "drug-like" characteristics, with a molecular weight well below 500 Da and a low number of rotatable bonds. The calculated LogP suggests a moderate degree of lipophilicity, which is often a desirable trait for oral bioavailability.
Potential Applications in Drug Development
The unique structural features of 2-Fluoro-6-(furan-3-yl)benzaldehyde suggest its potential as a versatile scaffold for the development of novel therapeutic agents in various disease areas.
Antibacterial Agents
Substituted benzaldehydes have served as precursors to potent antibacterial agents.[10] The furan moiety is also a constituent of several clinically approved antibacterial drugs. The combination of these two pharmacophores could pave the way for the discovery of novel antibacterial compounds with unique mechanisms of action.
Anticonvulsant Agents
Derivatives of benzaldehyde have been explored for their anticonvulsant properties.[11] The specific substitution pattern of 2-Fluoro-6-(furan-3-yl)benzaldehyde may present a new opportunity for the development of agents targeting the central nervous system.
Anticancer Agents
Both fluorinated aromatic compounds and furan-containing molecules have been investigated as potential anticancer agents. The aldehyde group can be readily transformed into a variety of other functional groups, enabling the synthesis of a diverse library of derivatives for screening against different cancer cell lines.
Caption: Relationship between structural features and potential biological activities.
Hypothetical Experimental Protocols
The following protocols are provided as a guide for the synthesis and preliminary biological evaluation of 2-Fluoro-6-(furan-3-yl)benzaldehyde.
Synthesis of 2-Fluoro-6-(furan-3-yl)benzaldehyde
Materials:
-
2-Bromo-6-fluorobenzaldehyde
-
Furan-3-boronic acid
-
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]
-
2M Sodium carbonate (Na₂CO₃) solution
-
Toluene
-
Ethanol
-
Ethyl acetate
-
Brine
-
Anhydrous magnesium sulfate (MgSO₄)
-
Silica gel for column chromatography
Procedure:
-
In a round-bottom flask, combine 2-bromo-6-fluorobenzaldehyde (1.0 eq), furan-3-boronic acid (1.2 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).
-
Add a 3:1 mixture of toluene and ethanol.
-
Add 2M aqueous sodium carbonate solution (2.0 eq).
-
Degas the mixture by bubbling with argon for 15 minutes.
-
Heat the reaction mixture to 80 °C under an argon atmosphere with stirring for 12 hours.
-
Monitor the reaction progress by thin-layer chromatography (TLC).
-
Upon completion, cool the reaction to room temperature.
-
Dilute the mixture with ethyl acetate and wash sequentially with water and brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
-
Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford 2-Fluoro-6-(furan-3-yl)benzaldehyde.
-
Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).
Preliminary Antibacterial Screening (Broth Microdilution Assay)
Materials:
-
2-Fluoro-6-(furan-3-yl)benzaldehyde
-
Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
-
Mueller-Hinton broth (MHB)
-
96-well microtiter plates
-
Spectrophotometer
Procedure:
-
Prepare a stock solution of 2-Fluoro-6-(furan-3-yl)benzaldehyde in dimethyl sulfoxide (DMSO).
-
In a 96-well plate, perform two-fold serial dilutions of the compound in MHB.
-
Prepare a bacterial inoculum and adjust its turbidity to a 0.5 McFarland standard.
-
Add the bacterial suspension to each well of the microtiter plate.
-
Include a positive control (bacteria only) and a negative control (broth only).
-
Incubate the plate at 37 °C for 18-24 hours.
-
Determine the minimum inhibitory concentration (MIC) as the lowest concentration of the compound that results in complete inhibition of visible bacterial growth.
Conclusion
2-Fluoro-6-(furan-3-yl)benzaldehyde is a novel and unexplored chemical scaffold with considerable potential in the field of drug discovery. Its rational design combines the favorable properties of a fluorinated phenyl ring and a furan moiety. The proposed synthetic route via a Suzuki-Miyaura coupling provides a practical and efficient method for its preparation. Preliminary in silico analysis of its physicochemical properties suggests good "drug-like" characteristics. Based on the known biological activities of structurally related compounds, this molecule is a promising candidate for further investigation as a potential antibacterial, anticonvulsant, or anticancer agent. The experimental protocols outlined in this guide offer a clear path for the synthesis and initial biological evaluation of this intriguing compound. Future research efforts should be directed towards the synthesis of a library of its derivatives and their comprehensive pharmacological profiling.
References
-
Synthesis and anticonvulsant activity of some (2/4-substituted)benzaldehyde (2-oxobenzothiazolin-3-yl)acetohydrazones. PubMed. [Link]
-
Some Biological Applications and Mechanistic Insights of Benzaldehyde‐Substituted Thiosemicarbazones and Their Metal Complexes: A Review. ProQuest. [Link]
-
Synthesis and Biological Activity of Different Aldehydes Substituted Benzimidazole Derivatives. PharmaInfo. [Link]
-
Maltose-Conjugated Thiosemicarbazones from Substituted Benzaldehydes: Synthesis and Inhibitory Activity against Gram-(+) and Gram-(−) Bacteria. ACS Medicinal Chemistry Letters. [Link]
-
Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. MDPI. [Link]
-
Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer's Disease along with Molecular Docking Study. MDPI. [Link]
-
The Reaction of Cyanoacetylhdrazine with Furan-2-Aldehyde: Novel Synthesis of Thiophene, Azole, Azine and Coumarin Derivatives and Their Antitumor Evaluation. Scirp.org. [Link]
-
The Stille Reaction - Chem 115 Myers. Harvard University. [Link]
-
2-Chloro-6-fluorobenzaldehyde | C7H4ClFO | CID 67847 - PubChem. National Center for Biotechnology Information. [Link]
-
Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. [Link]
-
Stille-coupling. SlideShare. [Link]
-
2-Chloro-6-fluorobenzaldehyde. HANGZHOU HONGQIN PHARMTECH CO.,LTD. [Link]
-
Applications of furan and its derivative. SlideShare. [Link]
-
2-Fluoro-6-chloro benzaldehyde. ChemBK. [Link]
-
2-Chloro-6-fluorobenzaldehyde - Wikipedia. Wikipedia. [Link]
-
2-Fluoro-6-chloro benzaldehyde. Shanghai Honovo Chemical Co., Ltd. [Link]
-
Synthetic Studies Towards the Synthesis of 6-Substituted 3-Fluoro-5,6-dihydropyran-2-ones. Thieme Connect. [Link]
-
Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Journal of Pharmaceutical Negative Results. [Link]
-
THE STILLE REACTION, 38 YEARS LATER. CORE. [Link]
- Process for producing fluorobenzaldehydes.
-
Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. Royal Society of Chemistry. [Link]
-
The Mechanisms of the Stille Reaction. University of Windsor. [Link]
-
Structures of furan, furfural, and benzaldehyde. ResearchGate. [Link]
-
Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Publishing. [Link]
-
Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids. ChemRxiv. [Link]
-
Organoborane coupling reactions (Suzuki coupling). National Institutes of Health. [Link]
-
Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journals. [Link]
-
4-(Furan-3-Yl)Benzaldehyde | C11H8O2 | CID 21526045 - PubChem. National Center for Biotechnology Information. [Link]
Sources
- 1. Synthetic Studies Towards the Synthesis of 6-Substituted 3-Fluoro-5,6-dihydropyran-2-ones [organic-chemistry.org]
- 2. Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives | IntechOpen [intechopen.com]
- 3. Applications of furan and its derivative | PPTX [slideshare.net]
- 4. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
- 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 6. uwindsor.ca [uwindsor.ca]
- 7. tcichemicals.com [tcichemicals.com]
- 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 9. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
- 10. pubs.acs.org [pubs.acs.org]
- 11. Synthesis and anticonvulsant activity of some (2/4-substituted)benzaldehyde (2-oxobenzothiazolin-3-yl)acetohydrazones - PubMed [pubmed.ncbi.nlm.nih.gov]
